2-chloro-N-(2,4-dihydroxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(2,4-dihydroxyphenyl)acetamide
• InChI: InChI=1S/C8H8ClNO3/c9-4-8(13)10-6-2-1-5(11)3-7(6)12/h1-3,11-12H,4H2,(H,10,13)
• InChI Key: PWHSNRUESMWZSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)O)NC(=O)CCl
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol

Description

2-chloro-N-(2,4-dihydroxyphenyl)acetamide is a useful research compound. Its molecular formula is C8H8ClNO3 and its molecular weight is 201.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-aminoresorcinol hydrochloride (30 g, 0.1857 mol) in CH2Cl2, (460 mL) TEA (77.6 mL, 0.557 mol) was added at 0° C. To the resulting mixture, chloroacetyl chloride (14.78 mL, 0.1857 mol) was added drop wise and the solution was stirred for 60 h at RT. The crude product was washed through a plug of silica gel with CH2Cl2 and purified through column chromatography using 100% CH2Cl2→25%→50%→75% 90:10:1 CH2Cl2:MeOH:NH4OH. The solution was concentrated in vacuo to give the title compound. MS (ESI, pos. ion) m/z: 202 (M+1). Mass calc'd for C8H8ClNO3: 201.02.